Cas no 31589-45-4 (2H-1-Benzopyran-6-carboxamide,N-(4,7-dihydroxy-8-methyl-2-oxo-2H-1-benzopyran-3-yl)-3,4-dihydro-2,2-dimethyl-)
31589-45-4 structure
Product Name:2H-1-Benzopyran-6-carboxamide,N-(4,7-dihydroxy-8-methyl-2-oxo-2H-1-benzopyran-3-yl)-3,4-dihydro-2,2-dimethyl-
CAS No:31589-45-4
MF:C22H21NO6
MW:395.405246496201
CID:307695
PubChem ID:54688361
Update Time:2025-04-19
2H-1-Benzopyran-6-carboxamide,N-(4,7-dihydroxy-8-methyl-2-oxo-2H-1-benzopyran-3-yl)-3,4-dihydro-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-6-carboxamide,N-(4,7-dihydroxy-8-methyl-2-oxo-2H-1-benzopyran-3-yl)-3,4-dihydro-2,2-dimethyl-
- N-(4,7-dihydroxy-8-methyl-2-oxochromen-3-yl)-2,2-dimethyl-3,4-dihydrochromene-6-carboxamide
- 31589-45-4
- DTXSID90185476
- HMS2886M21
- P445UHD853
- N-(4,7-dihydroxy-8-methyl-2-oxo-chromen-3-yl)-2,2-dimethyl-chromane-6-carboxamide
- 2H-1-BENZOPYRAN-6-CARBOXAMIDE, N-(4,7-DIHYDROXY-8-METHYL-2-OXO-2H-1-BENZOPYRAN-3-YL)-3,4-DIHYDRO-2,2-DIMETHYL-
- MLS000736513
- CHEMBL239732
- SMR000528054
- NCGC00246912-01
- N-(4,7-Dihydroxy-8-methyl-2-oxo-2H-chromen-3-yl)-2,2-dimethylchromane-6-carboxamide
- UNII-P445UHD853
- NSC 5157
- NSC5157
- NCI60_004251
- Cyclonovobiocic Acid
- COUMARIN, 3-(2,2-DIMETHYL-6-CHROMANCARBOXAMIDO)-4,7-DIHYDROXY-8-METHYL-
- NSC-5157
- N-(4,7-DIHYDROXY-8-METHYL-2-OXO-2H-1-BENZOPYRAN-3-YL)-3,4-DIHYDRO-2,2-DIMETHYL-2H-1-BENZOPYRAN-6-CARBOXAMIDE
-
- Inchi: 1S/C22H21NO6/c1-11-15(24)6-5-14-18(25)17(21(27)28-19(11)14)23-20(26)13-4-7-16-12(10-13)8-9-22(2,3)29-16/h4-7,10,24-25H,8-9H2,1-3H3,(H,23,26)
- InChI Key: MWCZKKARWNYYQC-UHFFFAOYSA-N
- SMILES: O1C2C=CC(C(NC3C(=O)OC4C(C)=C(C=CC=4C=3O)O)=O)=CC=2CCC1(C)C
Computed Properties
- Exact Mass: 395.13693
- Monoisotopic Mass: 395.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 2
- Complexity: 716
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 105A^2
- XLogP3: 3.3
Experimental Properties
- Density: 1.43
- Boiling Point: 646.1°C at 760 mmHg
- Flash Point: 344.5°C
- Refractive Index: 1.675
- PSA: 105.09
2H-1-Benzopyran-6-carboxamide,N-(4,7-dihydroxy-8-methyl-2-oxo-2H-1-benzopyran-3-yl)-3,4-dihydro-2,2-dimethyl- Related Literature
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Richard W. Gantt,Pauline Peltier-Pain,Jon S. Thorson Nat. Prod. Rep. 2011 28 1811
31589-45-4 (2H-1-Benzopyran-6-carboxamide,N-(4,7-dihydroxy-8-methyl-2-oxo-2H-1-benzopyran-3-yl)-3,4-dihydro-2,2-dimethyl-) Related Products
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